Cas no 5441-79-2 (4-bromo-N-(4-chlorobenzyl)aniline)

4-bromo-N-(4-chlorobenzyl)aniline structure
5441-79-2 structure
Product Name:4-bromo-N-(4-chlorobenzyl)aniline
CAS No:5441-79-2
MF:C13H12BrCl2N
MW:333.051080703735
CID:941157
PubChem ID:24182848
Update Time:2025-04-19

4-bromo-N-(4-chlorobenzyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-N-(4-chlorobenzyl)aniline
    • NSC-20915
    • 4-Bromo-N-[(4-chlorophenyl)methyl]aniline--hydrogen chloride (1/1)
    • NSC20915
    • 5441-79-2
    • DTXSID20969544
    • Inchi: 1S/C13H11BrClN.ClH/c14-11-3-7-13(8-4-11)16-9-10-1-5-12(15)6-2-10;/h1-8,16H,9H2;1H
    • InChI Key: LWVWSQOQRIUTPR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)NCC1C=CC(=CC=1)Cl.Cl

Computed Properties

  • Exact Mass: 294.97643
  • Monoisotopic Mass: 294.976
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.499g/cm3
  • Boiling Point: 381.2ºC at 760 mmHg
  • Flash Point: 184.4ºC
  • Refractive Index: 1.659
  • PSA: 12.03
  • LogP: 5.58960
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